4-Fluoro-2-(2-methyl-2H-tetrazol-5-yl)-benzonitrile

• Molecular Formula: C9H6FN5
• Molecular Weight: 203.18 g/mol
• IUPAC Name: 4-fluoro-2-(2-methyltetrazol-5-yl)benzonitrile
• InChI: InChI=1S/C9H6FN5/c1-15-13-9(12-14-15)8-4-7(10)3-2-6(8)5-11/h2-4H,1H3
• InChI Key: ZNWYOFXBBKTYNT-UHFFFAOYSA-N
• Canonical SMILES: CN1N=C(N=N1)C2=C(C=CC(=C2)F)C#N

Description

4-Fluoro-2-(2-methyl-2H-tetrazol-5-yl)-benzonitrile is a useful research compound. Its molecular formula is C9H6FN5 and its molecular weight is 203.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of intermediate 57, 5-(2-bromo-5-fluoro-phenyl)-2-methyl-2H-tetrazole (650 mg, 2.53 mmol) and CuCN (224 mg, 2.5 mmol) in dimethylformamide (4 mL) was placed in a sealed tube and heated at 100–110° C. for 20 hrs. After cooling, the insoluble material was filtered, and the filtrate concentrated in vacuo. The residue was dissolved in CH2Cl2, washed with aq. 4N HCl and dil. NH4OH, then dried (MgSO4), filtered, and concentrated. The residual solid was purified by column chromatography (SiO2, CH2Cl2) to obtain 375 mg (Yield 73%) of the title compound as an off-white solid; 1H NMR (500 MHz, CDCl3) δ ppm: 4.48 (3H, s) 7.29 (1H, dd, J=7.6, 2.8 Hz) 7.85 (1H, dd, J=8.6, 5.2 Hz) 8.00 (1H, dd, J=9.0, 2.6 Hz); LC/MS m/z 204.

Synthesis routes and methods II

Procedure details

A mixture of 5-(2-bromo-5-fluoro-phenyl)-2-methyl-2H-tetrazole (650 mg, 2.53 mmol) and CuCN (224 mg, 2.5 mmol) in dimethylformamide (4 mL) was placed in a sealed tube and heated at 100-110° C. for 20 hrs. After cooling, the insoluble material was filtered, and the filtrate concentrated in vacuo. The residue was dissolved in CH2Cl2, washed with aq. 4N HCl and dil. NH4OH, then dried (MgSO4), filtered, and concentrated. The residual solid was purified by column chromatography (SiO2, CH2Cl2) to obtain 375 mg (Yield 73%) of the title compound as an off-white solid; 1H NMR (500 MHz, CDCl3) δ ppm: 4.48 (3H, s) 7.29 (1H, dd, J=7.6, 2.8 Hz) 7.85 (1H, dd, J=8.6, 5.2 Hz) 8.00 (1H, dd, J=9.0, 2.6 Hz); LC/MS m/z 204.